Cas no 157590-60-8 (4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine)
157590-60-8 structure
Product Name:4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine
CAS No:157590-60-8
MF:C7H6BrF3N2
MW:255.035151004791
MDL:MFCD09263998
CID:843006
PubChem ID:10538921
Update Time:2024-11-01
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine
- 2-Amino-4-bromo-5-(trifluoromethyl)phenylamine
- 4‐BROMO‐5‐TRIFLUOROMETHYLBENZENE‐1,2‐DIAMINE
- 4-Bromo-5-fluorobenzene-1,2-diamine
- AB50366
- F51085
- SCHEMBL848016
- CS-0087936
- 1,2-Diamino-4-bromo-5-(trifluoromethyl)benzene
- 4-Bromo-5-trifluoromethyl-benzene-1,2-diamine
- DTXSID60441495
- MFCD09263998
- AKOS005073501
- J-514760
- SY260309
- MD-0073
- 1,2-Benzenediamine, 4-bromo-5-(trifluoromethyl)-
- 4-Bromo-5-(trifluoromethyl)-1,2-benzenediamine
- 157590-60-8
-
- MDL: MFCD09263998
- Inchi: 1S/C7H6BrF3N2/c8-4-2-6(13)5(12)1-3(4)7(9,10)11/h1-2H,12-13H2
- InChI Key: AKIMDXKCJKECRS-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1C(F)(F)F)N)N
Computed Properties
- Exact Mass: 253.96700
- Monoisotopic Mass: 253.96665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04000
- LogP: 3.79470
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12836-1g |
4-bromo-5-(trifluoromethyl)benzene-1,2-diamine |
157590-60-8 | 95% | 1g |
$535 | 2023-09-07 | |
| Apollo Scientific | PC501059-250mg |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 250mg |
£85.00 | 2025-02-21 | |
| Apollo Scientific | PC501059-1g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 1g |
£260.00 | 2025-02-21 | |
| Apollo Scientific | PC501059-5g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 5g |
£840.00 | 2025-02-21 | |
| Chemenu | CM183137-1g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 1g |
$637 | 2022-06-12 | |
| Chemenu | CM183137-5g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 5g |
$1910 | 2022-06-12 | |
| eNovation Chemicals LLC | D920309-1g |
1,2-Diamino-4-bromo-5-(trifluoromethyl)benzene |
157590-60-8 | 95% | 1g |
$515 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B928751-100mg |
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine |
157590-60-8 | 98% | 100mg |
¥547.20 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B928751-250mg |
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine |
157590-60-8 | 98% | 250mg |
¥819.90 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B928751-1g |
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine |
157590-60-8 | 98% | 1g |
¥2,493.00 | 2022-09-02 |
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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